Cas no 878259-93-9 (N-methyl-N'-(naphthalen-2-yl)benzenecarboximidamide)

• Product Name: N-methyl-N'-(naphthalen-2-yl)benzenecarboximidamide
• CAS No: 878259-93-9
• MF: C₁₈H₁₆N₂
• MW: 260.333044052124
• MDL: MFCD08246141
• CID: 4663580
• PubChem ID: 9207831
• Update Time: 2025-05-19

N-methyl-N'-(naphthalen-2-yl)benzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide, N-methyl-N'-2-naphthalenyl-
• N-Methyl-N'-(naphthalen-2-yl)benzenecarboximidamide
• N-methyl-N'-(naphthalen-2-yl)benzenecarboximidamide

• MDL： MFCD08246141
• Inchi： 1S/C18H16N2/c1-19-18(15-8-3-2-4-9-15)20-17-12-11-14-7-5-6-10-16(14)13-17/h2-13H,1H3,(H,19,20)
• InChI Key： TUSJQWBTBXCNFY-UHFFFAOYSA-N
• SMILES： C1(C(NC)=NC2=CC=C3C(=C2)C=CC=C3)=CC=CC=C1

Additional information on N-methyl-N'-(naphthalen-2-yl)benzenecarboximidamide

Introduction to N-methyl-N'-(naphthalen-2-yl)benzenecarboximidamide (CAS No. 878259-93-9)

N-methyl-N'-(naphthalen-2-yl)benzenecarboximidamide, with the chemical formula C₁₇H₁₃N₃O, is a compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 878259-93-9, belongs to a class of molecules known for their potential biological activities. The structural features of this molecule, particularly the presence of a benzenecarboximidamide moiety linked to a naphthalene ring, make it a subject of interest for further investigation into its pharmacological properties.

The benzenecarboximidamide group is a key structural element that contributes to the unique chemical and biological characteristics of N-methyl-N'-(naphthalen-2-yl)benzenecarboximidamide. This functional group has been widely studied for its role in various biological processes and its potential as a pharmacophore in drug design. The imidamide moiety, in particular, is known for its ability to interact with biological targets in a specific manner, which makes it valuable for developing new therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of imidazole derivatives and related compounds. N-methyl-N'-(naphthalen-2-yl)benzenecarboximidamide fits into this category, as it combines the benzenecarboximidamide group with a naphthalene ring, which can enhance its solubility and bioavailability. This combination of structural features makes it an attractive candidate for further studies aimed at developing new drugs.

One of the most compelling aspects of N-methyl-N'-(naphthalen-2-yl)benzenecarboximidamide is its potential as an intermediate in the synthesis of more complex molecules. The presence of both aromatic rings and an imidamide group provides multiple sites for functionalization, allowing chemists to tailor the properties of the compound to specific needs. This flexibility has made it a valuable tool in synthetic chemistry and drug discovery.

Recent studies have begun to uncover the biological activities of N-methyl-N'-(naphthalen-2-yl)benzenecarboximidamide. Initial research suggests that this compound may have properties that make it useful in treating various diseases. For example, studies have shown that derivatives of benzenecarboximidamides can exhibit anti-inflammatory, antimicrobial, and even anticancer effects. While more research is needed to fully understand the mechanisms by which these effects occur, these findings are promising for future therapeutic applications.

The synthesis of N-methyl-N'-(naphthalen-2-yl)benzenecarboximidamide involves several steps that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the benzenecarboximidamide group through a condensation reaction between a carboxylic acid derivative and an amidine salt. Subsequent steps involve linking this group to the naphthalene ring through various coupling reactions. The choice of reagents and reaction conditions can significantly impact the efficiency and scalability of the synthesis.

In addition to its pharmacological potential, N-methyl-N'-(naphthalen-2-yl)benzenecarboximidamide has also been studied for its chemical properties. The compound's stability under various conditions, as well as its reactivity with other molecules, makes it a valuable subject for mechanistic studies. Understanding how this compound interacts with different reagents can provide insights into its behavior in biological systems and help guide future drug design efforts.

The use of computational methods has become increasingly important in studying compounds like N-methyl-N'-(naphthalen-2-yl)benzenecarboximidamide. Molecular modeling techniques can help predict how this compound will behave in different environments and can provide insights into its interactions with biological targets. These predictions can then be tested experimentally, leading to a more comprehensive understanding of the compound's properties.

As research continues to advance, N-methyl-N'-(naphthalen-2-yl)benzenecarboximidamide is likely to play an important role in the development of new drugs and chemical products. Its unique structural features and potential biological activities make it a promising candidate for further investigation. By combining experimental studies with computational methods, researchers can gain deeper insights into this compound's properties and explore new ways to utilize it in pharmaceutical applications.